Cas no 2171218-21-4 ((2S)-2-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}butanoic acid)

• Product Name: (2S)-2-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}butanoic acid
• CAS No: 2171218-21-4
• MF: C₃₃H₃₇N₃O₅
• MW: 555.663988828659
• CID: 5841940
• PubChem ID: 165516661
• Update Time: 2025-10-05

(2S)-2-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}butanoic acid
• (2S)-2-{2-[1-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetamido}butanoic acid
• EN300-1500178
• 2171218-21-4

• Inchi： 1S/C33H37N3O5/c1-2-29(31(38)39)34-30(37)20-33(16-18-36(19-17-33)21-23-10-4-3-5-11-23)35-32(40)41-22-28-26-14-8-6-12-24(26)25-13-7-9-15-27(25)28/h3-15,28-29H,2,16-22H2,1H3,(H,34,37)(H,35,40)(H,38,39)/t29-/m0/s1
• InChI Key： RKZACNVEFZCNHR-LJAQVGFWSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(N[C@H](C(=O)O)CC)=O)CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 555.27332129g/mol
• Monoisotopic Mass: 555.27332129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 108Ų

Additional information on (2S)-2-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}butanoic acid

Introduction to (2S)-2-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}butanoic Acid (CAS No. 2171218-21-4)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the realm of medicinal chemistry. Among these, (2S)-2-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}butanoic acid, identified by its CAS number 2171218-21-4, has garnered significant attention due to its unique structural features and potential therapeutic applications. This compound, characterized by a complex amino acid derivative structure, represents a fascinating subject of study in the context of drug design and molecular interactions.

The molecular architecture of this compound encompasses several key functional groups that contribute to its biological activity. The presence of a (2S) configuration at the chiral center enhances its specificity, making it a candidate for targeted therapies. Additionally, the 1-benzyl and 4-(9H-fluoren-9-yl)methoxycarbonyl substituents introduce hydrophobic and electron-withdrawing properties, respectively, which can modulate its binding affinity to biological targets. The piperidin-4-ylacetamido moiety further extends its pharmacophoric potential, enabling interactions with various enzymes and receptors.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of such intricate molecular structures in developing novel therapeutics. Studies have demonstrated that compounds with similar scaffolds exhibit promising activities in modulating neurological pathways, making (2S)-2-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}butanoic acid a compelling candidate for further investigation in this domain. The fluorenylmethoxycarbonyl group, in particular, has been implicated in enhancing drug stability and bioavailability, which are critical factors in pharmaceutical development.

In vitro studies have begun to unravel the mechanistic aspects of this compound's interaction with biological systems. Initial research suggests that it may interfere with key enzymes involved in inflammation and neurodegeneration. The benzyl group's role in stabilizing the compound's conformation during binding processes is also under scrutiny. These findings align with the growing interest in designing molecules that can selectively target pathological pathways without significant off-target effects.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The multi-step process involves careful manipulation of chiral centers and functional group interconversions. Advanced synthetic techniques, such as asymmetric hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to achieve high enantiomeric purity. These methodologies not only underscore the synthetic prowess required but also highlight the compound's complexity and potential for further derivatization.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery pipelines has accelerated the identification of promising candidates like (2S)-2-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetamido}butanoic acid. Predictive models have been developed to assess its pharmacokinetic properties, including solubility, metabolic stability, and binding affinity to target proteins. These computational tools have significantly reduced the time required for hit identification and lead optimization.

The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it a valuable tool for studying protein-protein interactions and developing probes for biochemical pathways. Additionally, its stability under various conditions suggests utility in formulation studies aimed at improving drug delivery systems. Such applications underscore the versatility of this molecule and its relevance to broader scientific endeavors.

Future directions in research may focus on exploring analogs of this compound to enhance its efficacy or reduce potential side effects. By modifying specific substituents or introducing new functional groups, chemists can fine-tune its pharmacological profile. Collaborative efforts between experimentalists and theoreticians will be crucial in deciphering how these structural modifications influence biological activity.

The regulatory landscape for new pharmaceutical entities also plays a significant role in determining the commercial viability of compounds like 2171218-21-4. Compliance with stringent guidelines ensures that only safe and effective drugs reach patients. As regulatory agencies continue to update their frameworks to accommodate innovative drug designs, compounds with well-documented mechanisms of action will gain favor.

In conclusion, (2S)-2-{2-1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-y acetamido}butanoic acid represents a significant advancement in medicinal chemistry due to its complex structure and promising biological activities. Its synthesis challenges highlight the sophistication required for modern drug development, while its potential applications span multiple therapeutic areas. As research continues to uncover new insights into its mechanisms of action, this compound is poised to make substantial contributions to future medical breakthroughs.